6-Amino-2-(benzo[d][1,3]dioxol-5-ylmethyl)-4-bromoisoindolin-1-one

• IUPAC Name: 6-amino-2-(1,3-benzodioxol-5-ylmethyl)-4-bromo-3H-isoindol-1-one
• InChI: InChI=1S/C16H13BrN2O3/c17-13-5-10(18)4-11-12(13)7-19(16(11)20)6-9-1-2-14-15(3-9)22-8-21-14/h1-5H,6-8,18H2
• InChI Key: IOAYCYCBNVGLOF-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=C(C=C2Br)N)C(=O)N1CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C16H13BrN2O3
• DSSTOX Substance ID: DTXSID90735334
• Molecular Weight: 361.19 g/mol
• CAS RN: 169043-96-3

Description

Synthesis Analysis

While the specific synthesis pathway for “6-Amino-2-(benzo[d][1,3]dioxol-5-ylmethyl)-4-bromoisoindolin-1-one” is not available, similar compounds have been synthesized using palladium-catalyzed reactions. The synthesis often involves the coupling of a bromo-benzo[d][1,3]dioxole with other organic molecules.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups and a heterocyclic ring. The benzo[d][1,3]dioxol-5-ylmethyl group is a common motif in organic chemistry and is found in many bioactive compounds.

Scientific Research Applications

6-AIB-BBI has a wide range of applications in scientific research. It has been used in drug discovery, as a molecular probe to study enzyme inhibition, and to identify novel drug targets. It has also been used to study the structure and function of proteins, and to investigate the mechanism of action of drugs. 6-AIB-BBI has also been used to study the biochemical and physiological effects of drugs, and to identify potential therapeutic targets.

Mechanism of Action

Target of Action

Similar compounds bearing 1-benzo [1,3]dioxol-5-yl-indoles have shown activity against various cancer cell lines . These compounds have been synthesized based on the activity of indoles against cancer cell lines .

Mode of Action

Similar compounds have shown to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells .

Biochemical Pathways

Similar compounds have been found to modulate microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure . This leads to mitotic blockade and cell apoptosis .

Action Environment

Similar compounds have been used for the significant detection of the carcinogenic heavy metal ion, lead (pb 2+), via a reliable electrochemical approach .

Advantages and Limitations for Lab Experiments

The use of 6-AIB-BBI in laboratory experiments has several advantages. It is a relatively inexpensive compound, and its synthesis is relatively simple. Additionally, 6-AIB-BBI is relatively non-toxic, and its effects can be easily monitored. However, there are some limitations to its use. 6-AIB-BBI is a relatively new compound, and its mechanism of action is not yet fully understood. Additionally, its effects may vary depending on the specific application.

Future Directions

There are several future directions for 6-AIB-BBI. Further research could be conducted to better understand its mechanism of action, and to identify potential therapeutic targets. Additionally, further research could be conducted to investigate its effects on other enzymes and receptors, and to identify potential new applications. Finally, further research could be conducted to improve the synthesis of 6-AIB-BBI, and to develop new methods for its use in laboratory experiments.

Synthesis Methods

6-AIB-BBI can be synthesized through a variety of methods, including the reaction of 4-bromoisoindolin-1-one with 6-amino-2-(benzo[d][1,3]dioxol-5-ylmethyl)benzene. This reaction is catalyzed by a base, such as sodium hydroxide, and the product is isolated using a column chromatography. The reaction yields 6-AIB-BBI in a high purity.